Cas no 2229518-02-7 (tert-butyl N-2-(2,6-dichloropyridin-4-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2,6-dichloropyridin-4-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229518-02-7
• MF: C₁₃H₁₆Cl₂N₂O₃
• MW: 319.183741569519
• CID: 5947297
• PubChem ID: 165779289
• Update Time: 2025-06-11

tert-butyl N-2-(2,6-dichloropyridin-4-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,6-dichloropyridin-4-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(2,6-dichloropyridin-4-yl)-1-oxopropan-2-yl]carbamate
• EN300-1888533
• 2229518-02-7

• Inchi： 1S/C13H16Cl2N2O3/c1-12(2,3)20-11(19)17-13(4,7-18)8-5-9(14)16-10(15)6-8/h5-7H,1-4H3,(H,17,19)
• InChI Key： IKOWJOPHRZEWQY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 318.0537978g/mol
• Monoisotopic Mass: 318.0537978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-2-(2,6-dichloropyridin-4-yl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2229518-02-7 and Product Name: *tert-butyl N-2-(2,6-dichloropyridin-4-yl)-1-oxopropan-2-ylcarbamate*

Compound with the CAS number 2229518-02-7 and the product name tert-butyl N-2-(2,6-dichloropyridin-4-yl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of functional groups, including the tert-butyl moiety and the N-(2,6-dichloropyridin-4-yl)-1-oxopropan-2-yl moiety, contributes to its distinct chemical properties and biological activities.

The tert-butyl group, a well-known sterically hindered alkyl group, plays a crucial role in modulating the reactivity and solubility of the compound. This feature is particularly valuable in pharmaceutical applications where metabolic stability and bioavailability are critical factors. The presence of the N-(2,6-dichloropyridin-4-yl)-1-oxopropan-2-yl moiety introduces a high degree of electronic complexity, which can influence the compound's interaction with biological targets. This structural attribute has been extensively studied in recent years for its potential in developing novel therapeutic agents.

In recent years, significant research has been conducted to explore the pharmacological properties of pyridine derivatives. The dichloropyridine scaffold, specifically found in the N-(2,6-dichloropyridin-4-yl)-1-oxopropan-2-yl moiety, has been identified as a key structural element that enhances binding affinity to various biological receptors. This discovery has opened new avenues for the development of drugs targeting neurological disorders, infectious diseases, and cancer. The compound with CAS No. 2229518-02-7 exemplifies these advancements by incorporating this potent pharmacophore into its molecular framework.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluations. The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has facilitated a comprehensive understanding of the compound's molecular structure and stereochemistry.

Biological activity assays have revealed that the compound exhibits promising properties in preclinical models. Studies have demonstrated its efficacy in inhibiting specific enzymes and receptors involved in disease pathways. For instance, research indicates that it may interfere with the activity of kinases and other signaling molecules that are aberrantly expressed in cancer cells. Additionally, preliminary data suggest that it possesses anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory conditions.

The development of novel drug candidates is often hindered by issues related to drug resistance and toxicity. However, the unique structural features of this compound offer a promising solution to these challenges. The steric bulk provided by the tert-butyl group helps to prevent non-specific interactions with off-target proteins, thereby reducing side effects. Furthermore, the electron-withdrawing nature of the dichloropyridine moiety enhances metabolic stability, ensuring prolonged circulation within the body.

Ongoing research is focused on optimizing synthetic routes to improve scalability and cost-effectiveness for industrial production. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical trials. The ultimate goal is to develop safe and effective therapeutic agents based on this novel compound for treating a wide range of human diseases.

The impact of this research extends beyond mere scientific curiosity; it holds significant implications for patient care and public health. By leveraging cutting-edge chemical biology techniques, scientists are paving the way for next-generation medications that offer improved efficacy and reduced adverse effects. The compound with CAS No. 2229518-02-7 stands as a testament to the power of interdisciplinary collaboration in advancing medical science.